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Compound of Interest

Compound Name: Tert-butyl 2-methylpropanoate

Cat. No.: B095702

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of tert-butyl 2-
methylpropanoate as a fragrance ingredient. It includes its chemical and physical properties,
olfactory profile, and methodologies for its analysis and evaluation in fragrance formulations.

Introduction to Tert-butyl 2-methylpropanoate

Tert-butyl 2-methylpropanoate, also known as tert-butyl isobutyrate, is a carboxylic ester with
the molecular formula CsH1602.[1] Due to its characteristic fruity aroma, it holds potential as a
fragrance ingredient in various consumer products. Esters are widely recognized for their
pleasant scents and are key components in the creation of fruity and floral fragrance accords.
[2][3][4] The branched structure of tert-butyl 2-methylpropanoate suggests a complex and
pleasant olfactory profile.

Physicochemical Properties

A summary of the key physicochemical properties of tert-butyl 2-methylpropanoate and its
close isomer, isobutyl isobutyrate, is presented in Table 1. This data is crucial for formulation
development, stability testing, and safety assessments.

Table 1: Physicochemical Properties of Tert-butyl 2-methylpropanoate and Isobutyl
isobutyrate

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b095702?utm_src=pdf-interest
https://www.benchchem.com/product/b095702?utm_src=pdf-body
https://www.benchchem.com/product/b095702?utm_src=pdf-body
https://www.benchchem.com/product/b095702?utm_src=pdf-body
https://www.benchchem.com/product/b095702?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-butyl-2-methylpropanoate
https://scentjourner.com/blogs/perfume-know-how/the-essential-role-of-esters-in-the-fragrance-industry-the-makings-of-a-sweet-floral-symphony
https://labassociates.com/flower-and-fruit-aromas-in-perfumery
https://fraterworks.com/blogs/information/understanding-esters
https://www.benchchem.com/product/b095702?utm_src=pdf-body
https://www.benchchem.com/product/b095702?utm_src=pdf-body
https://www.benchchem.com/product/b095702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Tert-butyl 2- Isobutyl isobutyrate
Property .
methylpropanoate (isomer)
2-methylpropyl 2-
IUPAC Name tert-butyl 2-methylpropanoate
methylpropanoate
tert-butyl isobutyrate, t-butyl
Synonyms ) Isobutyl 2-methylpropanoate
isobutyrate
CAS Number 16889-72-8 97-85-8
Molecular Formula CsH1602 CsH1602
Molecular Weight 144.21 g/mol 144.21 g/mol
Appearance Colorless liquid Colorless liquid
, _ Pleasant, fruity, pineapple,
Odor Profile Fruity (presumed)
grape, banana
Boiling Point Not available 148.6 °C
Vapor Pressure Not available 4.33 mm Hg at 25 °C[5]

Solubility

Insoluble in water; soluble in

alcohol and ethers

Insoluble in water; soluble in

alcohol and ethers

Data for tert-butyl 2-methylpropanoate is based on available information and inferences from

its isomer. Data for isobutyl isobutyrate is provided for comparison and as a proxy where direct

data for the target compound is unavailable.

Olfactory Profile and Applications

While specific data for tert-butyl 2-methylpropanoate is limited, the olfactory profiles of its

isomers, such as isobutyl isobutyrate and 2-methylbutyl isobutyrate, provide strong indications

of its scent characteristics. Isobutyl isobutyrate is described as having a pleasant, fruity odor

reminiscent of pineapple, grapes, and bananas.[5] 2-methylbutyl isobutyrate is characterized

by a herbaceous, fruity, and somewhat earthy fragrance.[6] Based on these profiles, tert-butyl

2-methylpropanoate is expected to possess a sweet, fruity aroma, making it suitable for

inclusion in fragrance compositions for a variety of products, including:
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e Fine Fragrances: As a top note to impart a fresh, fruity lift.

e Personal Care Products: In shampoos, shower gels, and lotions to provide a pleasant scent
experience.

e Household Products: In air fresheners and cleaning products to mask malodors and add a
fresh aroma.

Fruity esters are typically used at low concentrations in fragrance formulations, often as part of
a complex accord to achieve a desired scent profile.[7]

Experimental Protocols

This protocol describes a general method for the synthesis of tert-butyl 2-methylpropanoate
from isobutyric acid and tert-butanol using an acid catalyst.[8][9]

Materials:

e |sobutyric acid

 Tert-butanol

o Concentrated sulfuric acid (catalyst)

» Toluene (or other suitable solvent for azeotropic removal of water)
o Saturated sodium bicarbonate solution

e Anhydrous sodium sulfate

o Dean-Stark apparatus

» Round-bottom flask, condenser, heating mantle, magnetic stirrer
e Separatory funnel

Procedure:

e Set up a round-bottom flask with a Dean-Stark apparatus, condenser, and magnetic stirrer.
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To the flask, add isobutyric acid (1 equivalent) and an excess of tert-butanol (e.g., 3
equivalents).

Add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents).
Add toluene to the flask to facilitate the azeotropic removal of water.

Heat the mixture to reflux and continue heating until the theoretical amount of water has
been collected in the Dean-Stark trap.

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate
solution to neutralize the acid catalyst.

Wash with brine (saturated NaCl solution).
Dry the organic layer over anhydrous sodium sulfate.
Filter to remove the drying agent.

Purify the crude product by distillation to obtain pure tert-butyl 2-methylpropanoate.
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Synthesis Workflow

o
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Caption: Synthesis workflow for tert-butyl 2-methylpropanoate.

This protocol outlines the analysis of tert-butyl 2-methylpropanoate for purity assessment
and its identification within a fragrance mixture.[10][11][12]

Instrumentation:

o Gas chromatograph coupled with a mass spectrometer (GC-MS)
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o Capillary column suitable for fragrance analysis (e.g., DB-5ms, HP-5ms)

Sample Preparation:

o For Purity Assessment: Dilute the synthesized tert-butyl 2-methylpropanoate in a suitable
solvent (e.g., ethanol, dichloromethane) to an appropriate concentration (e.g., 100 ppm).

o For Fragrance Mixture Analysis: Dilute the fragrance oil or product extract in a suitable
solvent.

GC-MS Conditions (Example):

Injector Temperature: 250°C

Oven Program: 50°C (hold for 2 min), ramp at 5°C/min to 250°C (hold for 5 min)

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

MS Transfer Line Temperature: 280°C

lon Source Temperature: 230°C

Mass Range: m/z 40-400

Data Analysis:

« |dentify the peak corresponding to tert-butyl 2-methylpropanoate by its retention time and
mass spectrum.

o Determine the purity by calculating the peak area percentage.

o For fragrance mixtures, identify and quantify the compound using a calibrated standard.
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Caption: Workflow for GC-MS analysis of fragrance ingredients.

This protocol describes a method for the sensory evaluation of tert-butyl 2-methylpropanoate
to determine its odor profile.

Panel:

¢ A panel of trained sensory assessors (e.g., 8-12 individuals).
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Sample Preparation:

o Prepare dilutions of tert-butyl 2-methylpropanoate in a suitable odorless solvent (e.g.,
dipropylene glycol, ethanol) at various concentrations (e.g., 1%, 5%, 10%).

Procedure:
e Dip smelling strips into the prepared solutions.
o Present the smelling strips to the panelists in a randomized and blinded manner.

o Ask panelists to describe the odor using a standardized vocabulary of fragrance descriptors
(e.g., fruity, sweet, green, floral, etc.).

o Ask panelists to rate the intensity of the odor on a labeled magnitude scale (e.g., 0 = no odor,
10 = extremely strong).

e Record and analyze the responses to generate an odor profile.

This protocol outlines a method for assessing the stability of a fragrance formulation containing
tert-butyl 2-methylpropanoate in a consumer product base.

Sample Preparation:
e Prepare a batch of the consumer product base (e.qg., lotion, shampoo).

 Incorporate the fragrance oil containing tert-butyl 2-methylpropanoate at a specified
concentration.

o Package the final product in its intended packaging.

Storage Conditions:

o Store samples under various conditions to simulate different environmental exposures:
o Accelerated Aging: 40°C for 3 months

o Room Temperature: 25°C for the intended shelf life
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o Light Exposure: Under controlled UV light
Evaluation:

» At specified time points (e.g., 1, 2, 3 months for accelerated testing), evaluate the samples
for:

o Odor: Compare the scent of the aged samples to a fresh control sample.
o Color and Appearance: Note any changes in color or clarity.
o pH and Viscosity: Measure any changes in the physical properties of the product.

¢ Analyze the fragrance composition of aged samples using GC-MS to quantify any
degradation of tert-butyl 2-methylpropanoate.

Olfactory Signaling Pathway

The perception of fruity esters like tert-butyl 2-methylpropanoate is initiated by their
interaction with olfactory receptors (ORs), which are G-protein coupled receptors (GPCRS)
located on the cilia of olfactory sensory neurons.[13][14][15][16]
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Olfactory Signaling Pathway for Esters
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Caption: Olfactory signal transduction cascade for esters.
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The binding of the ester to its specific OR triggers a conformational change in the receptor,
leading to the activation of the G-protein, Gaolf.[14] This, in turn, activates adenylyl cyclase,
which catalyzes the conversion of ATP to cyclic AMP (cAMP).[13][15] The increase in
intracellular cAMP opens cyclic nucleotide-gated (CNG) ion channels, allowing an influx of
sodium and calcium ions.[14][15] This influx depolarizes the neuron, generating an action
potential that is transmitted to the olfactory bulb in the brain, resulting in the perception of a
fruity scent.

Safety and Regulatory Information

Tert-butyl 2-methylpropanoate is classified as a flammable liquid and vapor. It may cause
skin and serious eye irritation, as well as respiratory irritation.[1] Appropriate personal
protective equipment should be worn when handling this material. For detailed safety
information, refer to the Safety Data Sheet (SDS). The use of fragrance ingredients is regulated
by organizations such as the International Fragrance Association (IFRA) to ensure their safe
use in consumer products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b095702#tert-butyl-2-methylpropanoate-as-a-
fragrance-ingredient]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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